60835-75-8(4'-Carboxybenzo-18-crown-6),AJU

4'-Carboxybenzo-18-crown-6 Properties

Names and Identifiers

- 1,4,7,10,13,16-Benzohexaoxacyclooctadecin-18-carboxylicacid, 2,3,5,6,8,9,11,12,14,15-decahydro-
- 4'-Carboxybenzo-18-crown 6-Ether
- 2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene-20-carboxylic acid
- 2,3-(4-CARBOXYBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE
- 2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin-18-carboxylic acid
- MLS001195137
- GFQYJVLOPVAPGJ-UHFFFAOYSA-N
- HMS2868O06
- STL089
- 2,3,5,6,8,9,11,12,14,15-Decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine-18-carboxylic acid
- C1714
- SR-01000390274
- 60835-75-8
- 4'-Carboxybenzo-18C6
- CS-0170473
- GLXC-20639
- (Benzo-18-crown-6)-4'-carboxylic acid
- SMR000554467
- 2,3-(4-Carboxybenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
- CHEMBL1354221
- 4'-Carboxybenzo-18-crown-6
- MFCD00143277
- YSZC452
- AF-399/32020033
- SCHEMBL12445338
- ,7,9,10,12,13,15,16,18,19-Decahydro-5,8,11,14,17,20-hexaoxa-benzocyclooctadecene2-car- boxylic acid
- T71121
- SR-01000390274-1
- 2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylicacid
- 2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine-18-carboxylic acid
- AKOS001586963
- AH-034/32836064
- LS-14600
- 4-Carboxybenzo-18-crown-6
- DTXSID10369236
- AJU
- 2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylic acid
- STL089794
- +Expand
- MDL： MFCD00143277
- InChIKey： GFQYJVLOPVAPGJ-UHFFFAOYSA-N
- Inchi： 1S/C17H24O8/c18-17(19)14-1-2-15-16(13-14)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-15/h1-2,13H,3-12H2,(H,18,19)
- SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C([H])C(C(=O)O[H])=C([H])C1=2

Computed Properties

Exact Mass: 356.14700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 1
Monoisotopic Mass: 356.147
Heavy Atom Count: 25
Complexity: 365
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 92.7

Experimental Properties

LogP: 1.22240
PSA: 92.68000
Refractive Index: 1.5500 (estimate)
Boiling Point: 449.21°C (rough estimate)
Melting Point: 123.0 to 127.0 deg-C
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 193.7°C
Color/Form: White powder
Density: 1.157

4'-Carboxybenzo-18-crown-6 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003FTE-100mg	2,3-(4-CARBOXYBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE	60835-75-8	97%	100mg	$44.00	2024-04-22
A2B Chem LLC	AB59666-100mg	2,3-(4-CARBOXYBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE	60835-75-8	97%	100mg	$41.00	2024-04-19
Aaron	AR003G1Q-100mg	2,3-(4-CARBOXYBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE	60835-75-8	97%	100mg	$56.00
abcr	AB249800-250 mg	4'-Carboxybenzo-18-crown 6-ether, 97%; .	60835-75-8	97%	250 mg	€192.10	2023-07-20
Ambeed	A878274-100mg	2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylic acid	60835-75-8	97%	100mg	$55.0	2024-05-31
Apollo Scientific	OR472037-100mg	2,3-(4-Carboxybenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene	60835-75-8	97%	100mg	£61.00	2023-09-02
Chemenu	CM540852-100mg	2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylicacid	60835-75-8	97%	100mg	$***	2023-05-30
eNovation Chemicals LLC	Y1237247-250mg	2,3-(4-CARBOXYBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE	60835-75-8	97%	250mg	$145	2024-06-07
TRC	C177640-50mg	4'-Carboxybenzo-18-crown-6	60835-75-8		50mg	$ 115.00	2023-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBST640-100mg	2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine-18-carboxylic acid	60835-75-8	95%	100mg	￥547.0

4'-Carboxybenzo-18-crown-6 Suppliers

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(CAS:60835-75-8)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Cas no 60835-75-8 (4'-Carboxybenzo-18-crown-6)

4'-Carboxybenzo-18-crown-6 Properties

Names and Identifiers

Computed Properties

Experimental Properties

4'-Carboxybenzo-18-crown-6 Price

4'-Carboxybenzo-18-crown-6 Suppliers

4'-Carboxybenzo-18-crown-6 Related Literature

Related Categories

60835-75-8 (4'-Carboxybenzo-18-crown-6) Related Products